Cas no 1803702-98-8 (3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1803702-98-8
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926463
• Update Time: 2025-10-30

3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-5-1-4(3-12)2-11-6(5)7(9)10/h1-3,7H
• InChI Key： OMVWPWDTKDGHLR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1803702-98-8)

3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde, with the CAS number 1803702-98-8, is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring, a chloro substituent, a difluoromethyl group, and an aldehyde functional group. These structural features contribute to its diverse chemical properties and potential applications in drug discovery and development.

The pyridine ring is a fundamental building block in many bioactive molecules due to its aromaticity and the ability to form hydrogen bonds. The presence of the chloro substituent at the 3-position enhances the compound's lipophilicity, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The difluoromethyl group at the 2-position introduces additional fluorine atoms, which are known for their ability to modulate biological activity and improve metabolic stability. Finally, the aldehyde functional group at the 5-position provides a reactive site for further chemical modifications, making this compound an attractive starting point for the synthesis of more complex derivatives.

Recent research has highlighted the potential of 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit potent inhibitory activity against specific enzymes involved in cancer pathways. One notable example is its use as a precursor in the synthesis of inhibitors targeting protein kinases, which are key regulators of cell proliferation and survival. These inhibitors have shown promise in preclinical models of cancer, demonstrating significant antitumor effects with minimal toxicity to normal cells.

In addition to cancer research, 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde has also been explored for its potential in treating neurodegenerative diseases. The unique combination of structural features allows it to cross the blood-brain barrier more effectively than many other compounds, making it a valuable candidate for developing drugs that target central nervous system disorders. Preclinical studies have indicated that derivatives of this compound can modulate specific neurotransmitter systems and reduce neuroinflammation, offering new avenues for therapeutic intervention.

The synthetic accessibility of 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde has further contributed to its popularity in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One common approach involves the reaction of 2-chloro-5-formylpyridine with difluoromethane under appropriate conditions. This method provides high yields and excellent purity, making it suitable for industrial-scale production.

Moreover, the aldehyde functional group in 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde can be readily modified through various chemical transformations such as reductive amination, aldol condensation, and Wittig reactions. These modifications allow chemists to introduce additional functional groups or linkers that can enhance the compound's biological activity or improve its pharmacological profile. For example, reductive amination with different amines can generate amine derivatives that exhibit enhanced selectivity towards specific targets.

The versatility of 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde extends beyond its use as a drug candidate. It has also found applications in the development of imaging agents and diagnostic tools. The presence of fluorine atoms makes it suitable for positron emission tomography (PET) imaging studies, where it can be labeled with radioactive isotopes to visualize biological processes in vivo. This application is particularly useful in oncology and neurology for early detection and monitoring of disease progression.

In conclusion, 3-Chloro-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1803702-98-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting point for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.